Cas no 2918779-90-3 ([5-Methyl-2-(2-methylbutylamino)phenyl]methanol)

• Product Name: [5-Methyl-2-(2-methylbutylamino)phenyl]methanol
• CAS No: 2918779-90-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6801025
• PubChem ID: 168432812
• Update Time: 2025-05-26

[5-Methyl-2-(2-methylbutylamino)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• PS-18955
• 2918779-90-3
• G79608
• [5-methyl-2-(2-methylbutylamino)phenyl]methanol
• [5-Methyl-2-(2-methylbutylamino)phenyl]methanol

• Inchi： 1S/C13H21NO/c1-4-10(2)8-14-13-6-5-11(3)7-12(13)9-15/h5-7,10,14-15H,4,8-9H2,1-3H3
• InChI Key： QJVMJFXQNXRNKW-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)C=CC=1NCC(C)CC

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.3Ų

Additional information on [5-Methyl-2-(2-methylbutylamino)phenyl]methanol

Introduction to [5-Methyl-2-(2-methylbutylamino)phenyl]methanol (CAS No. 2918779-90-3)

[5-Methyl-2-(2-methylbutylamino)phenyl]methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2918779-90-3, has garnered attention due to its unique chemical properties and its role in the development of innovative therapeutic agents.

The molecular structure of [5-Methyl-2-(2-methylbutylamino)phenyl]methanol consists of a phenyl ring substituted with a methyl group at the 5-position and an N,N-dimethylbutylamino group at the 2-position. This arrangement contributes to its distinct reactivity and interaction capabilities with biological targets. The presence of both hydrophobic and hydrophilic moieties in its structure makes it a versatile candidate for drug design, particularly in the quest to develop molecules with enhanced solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacological potential of [5-Methyl-2-(2-methylbutylamino)phenyl]methanol. Studies have demonstrated that this compound exhibits promising interactions with various biological receptors, suggesting its utility in the treatment of neurological disorders, inflammatory conditions, and other diseases. The compound's ability to modulate enzyme activity and receptor binding has been a focal point in recent research, leading to the identification of novel therapeutic pathways.

In vitro studies have revealed that [5-Methyl-2-(2-methylbutylamino)phenyl]methanol demonstrates significant affinity for certain neurotransmitter receptors, which could make it a valuable component in the development of medications for conditions such as depression, anxiety, and cognitive disorders. Furthermore, its structural features suggest potential applications in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's, where modulating receptor activity is crucial.

The synthesis of [5-Methyl-2-(2-methylbutylamino)phenyl]methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use. The development of efficient synthetic routes has been a critical factor in making this compound more accessible for further research and development.

One of the most compelling aspects of [5-Methyl-2-(2-methylbutylamino)phenyl]methanol is its potential as a scaffold for structure-based drug design. By leveraging computational tools to predict how modifications to its structure can enhance its pharmacological properties, researchers can rapidly screen large libraries of derivatives. This approach has led to the identification of several analogs with improved efficacy and reduced side effects.

The compound's role in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable intermediate in the synthesis of more complex molecules, enabling chemists to explore new chemical spaces and develop innovative drug candidates. The versatility of [5-Methyl-2-(2-methylbutylamino)phenyl]methanol makes it an indispensable tool in modern drug discovery pipelines.

As research continues to uncover new biological targets and mechanisms, the importance of compounds like [5-Methyl-2-(2-methylbutylamino)phenyl]methanol will only grow. Their unique structural features and functional groups provide a rich foundation for designing molecules that can interact with biological systems in novel ways. This ongoing exploration holds great promise for addressing unmet medical needs and improving patient outcomes across a wide range of diseases.